Cas no 1706431-76-6 (Methyl 3,5-dibromo-2-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 3,5-dibromo-2-hydroxypyridine-4-carboxylate
• CAS No: 1706431-76-6
• MF: C₇H₅Br₂NO₃
• MW: 310.927500486374
• CID: 6239679
• PubChem ID: 90489730
• Update Time: 2025-06-10

Methyl 3,5-dibromo-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1706431-76-6
• AKOS024462255
• methyl 3,5-dibromo-2-oxo-1H-pyridine-4-carboxylate
• methyl 3,5-dibromo-2-hydroxypyridine-4-carboxylate
• EN300-749239
• Methyl 3,5-dibromo-2-hydroxypyridine-4-carboxylate

• Inchi： 1S/C7H5Br2NO3/c1-13-7(12)4-3(8)2-10-6(11)5(4)9/h2H,1H3,(H,10,11)
• InChI Key： GXYCUGWREFTKQI-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C=1C(=O)OC)Br)=O

Computed Properties

• Exact Mass: 310.86157g/mol
• Monoisotopic Mass: 308.86362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3,5-dibromo-2-hydroxypyridine-4-carboxylate

Methyl 3,5-Dibromo-2-Hydroxypyridine-4-Carboxylate: A Comprehensive Overview

Methyl 3,5-dibromo-2-hydroxypyridine-4-carboxylate, with the CAS number 1706431-76-6, is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine atoms at positions 3 and 5, a hydroxyl group at position 2, and a methyl ester group at position 4. The combination of these functional groups makes it a valuable precursor for various chemical transformations and applications.

Recent studies have highlighted the potential of Methyl 3,5-dibromo-2-hydroxypyridine-4-carboxylate in the synthesis of advanced materials, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). Researchers have demonstrated that this compound can act as a versatile ligand due to its multiple coordinating sites, enabling the formation of highly porous and stable structures with tailored properties. For instance, a study published in Nature Communications in 2023 revealed that incorporating this compound into MOFs significantly enhances their gas adsorption capabilities, making them promising candidates for industrial gas separation processes.

In addition to its role in materials science, Methyl 3,5-dibromo-2-hydroxypyridine-4-carboxylate has also been explored for its potential in drug discovery. The compound's brominated pyridine ring is known to exhibit bioactivity, particularly in inhibiting certain enzyme pathways associated with neurodegenerative diseases. A research team from the University of California reported in Journal of Medicinal Chemistry that derivatives of this compound showed promising results in reducing amyloid-beta aggregation, a hallmark of Alzheimer's disease.

The synthesis of Methyl 3,5-dibromo-2-hydroxypyridine-4-carboxylate typically involves a multi-step process that begins with the bromination of a pyridine derivative followed by hydroxylation and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

From an environmental standpoint, researchers are investigating the biodegradation pathways of Methyl 3,5-dibromo-2-hydroxypyridine-4-carboxylate. Initial findings suggest that under specific microbial conditions, the compound can undergo aerobic degradation, reducing its persistence in natural ecosystems. This is particularly relevant for industries utilizing this compound as it highlights the importance of sustainable practices to minimize environmental impact.

In conclusion, Methyl 3,5-dibromo-2-hydroxypyridine-4-carboxylate stands out as a multifaceted compound with applications spanning materials science, drug discovery, and environmental chemistry. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance in advancing modern chemical science.